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Compound of Interest

Compound Name: 6-Bromo-5-chloropyrazin-2-amine

CAS No.: 1350885-68-5

Cat. No.: B577512

Get Quote

Chemical Identification & Immediate Profile
Chemical Name: 6-Bromo-5-chloropyrazin-2-amine (Synonym: 5-Bromo-6-chloropyrazin-

2-amine)[1][2]

CAS Number: 173253-42-4[1][2][3][4]

Molecular Formula: C₄H₃BrClN₃[1]

Disposal Classification:Halogenated Organic Waste (Critical)[1][2]

Physical State: Solid (Off-white to yellow powder)[1][2]

Part 1: Hazard Assessment & The "Why" Behind the
Protocol
As a researcher, you are likely familiar with the standard "organic waste" carboy.[2] However, 6-
Bromo-5-chloropyrazin-2-amine requires a distinct segregation strategy due to two specific

functional attributes:
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High Halogen Load (Br/Cl):

The Mechanism: Unlike standard hydrocarbons, halogenated heteroaromatics cannot be

incinerated in standard fuel-blending kilns.[1][2] Incomplete combustion of chlorine and

bromine attached to aromatic rings can catalyze the formation of dioxins and furans.[2]

The Protocol: This waste must be directed to high-temperature incineration (>1100°C) with

specific flue gas scrubbing.[1][2] Consequently, it must never be diluted into "Non-

Halogenated" waste streams, as this contaminates the entire volume, exponentially

increasing disposal costs and environmental risk.[2]

The 2-Aminopyrazine Moiety (Weak Base):

The Mechanism: The amine group at the 2-position renders the molecule weakly basic.[1]

[2]

The Protocol:Incompatibility Alert. Do not dispose of this solid or its solutions in containers

holding strong acid wastes (e.g., acid chlorides, thionyl chloride residues).[2] While not

violently pyrophoric, mixing aminopyrazines with concentrated acid waste can generate

significant heat and toxic vapors, pressurizing waste containers.[2]

Part 2: Pre-Disposal Segregation & Packaging
Solid Waste (Bulk Substance)

Primary Container: Collect bulk solids in a dedicated wide-mouth jar (HDPE or Glass).

Labeling: Must explicitly state "Solid Waste - Halogenated Organic."[1][2]

Compatibility: Can be co-mingled with other solid halogenated intermediates (e.g.,

bromopyridines), provided no reactive functional groups (acid chlorides, isocyanates) are

present.[2]

Liquid Waste (Reaction Mixtures/Mother Liquors)[2]
Solvent Check: If the compound is dissolved in solvents like DMSO, DMF, or DCM, the entire

solution is Halogenated Solvent Waste.[2]
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pH Check: Ensure the waste solution is Neutral to slightly Basic (pH 7-9). If the reaction

mixture was acidic, neutralize with Sodium Bicarbonate (NaHCO₃) before adding to the

waste carboy to prevent container degradation or off-gassing.[2]

Table 1: Waste Stream Compatibility Matrix

Waste Stream
Status for 6-Bromo-5-
chloropyrazin-2-amine

Rationale

Halogenated Organics COMPATIBLE
Matches chemical profile; sent

for high-temp incineration.[1][2]

Non-Halogenated Organics FORBIDDEN

Contaminates the stream;

prevents fuel blending

disposal.[1][2]

Aqueous (Sewer) FORBIDDEN

Toxic to aquatic life; strictly

regulated under Clean Water

Act.[2]

Acid Waste FORBIDDEN
Exothermic reaction risk with

amine group.[1][2]

Part 3: Disposal Workflow (Visualized)
The following decision tree outlines the logical flow for disposing of 6-Bromo-5-chloropyrazin-
2-amine, ensuring compliance with RCRA (US) and CLP (EU) standards.
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Figure 1: Decision logic for segregating 6-Bromo-5-chloropyrazin-2-amine based on physical

state and solvent composition.

Part 4: Emergency Procedures (Spill & Exposure)
In the event of a benchtop spill, immediate action prevents contamination migration.[2]

PPE Upgrade: Wear double nitrile gloves and a P95/N95 particulate respirator if powder is

aerosolized.[1][2]

Dry Spill (Powder):

Do NOT sweep vigorously (creates dust).[2]

Cover the spill with a damp paper towel to weigh down the powder.[2]

Scoop the damp towel and powder into a sealable bag.[2]

Label as "Hazardous Waste - Debris contaminated with Halogenated Organics."[1][2]

Wet Spill (Solution):

Absorb with vermiculite or polypropylene pads.[2]

Place saturated absorbents into the Solid Halogenated Waste bin.

Clean the surface with soap and water; collect the rinsate as Liquid Halogenated Waste.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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